Cas no 2231405-65-3 (DiAzK)

DiAzK structure
DiAzK structure
Product Name:DiAzK
CAS No:2231405-65-3
MF:C12H22N4O4
MW:286.327482700348
CID:4641179
PubChem ID:137346508
Update Time:2024-11-06

DiAzK Chemical and Physical Properties

Names and Identifiers

    • DiAzK
    • L-Lysine, N6-[[3-(3-methyl-3H-diazirin-3-yl)propoxy]carbonyl]-
    • (S)-2-amino-6-(((3-(3-methyl-3H-diazirin-3-yl)propoxy)carbonyl)amino)hexanoic acid
    • N6-((3-(3-Methyl-3H-diazirin-3-yl)propoxy)carbonyl)-L-lysine
    • (2S)-2-amino-6-[3-(3-methyldiazirin-3-yl)propoxycarbonylamino]hexanoic acid
    • G68819
    • CS-0132268
    • HY-136607
    • (2S)-2-amino-6-({[3-(3-methyl-3H-diazirin-3-yl)propoxy]carbonyl}amino)hexanoic acid
    • (2S)-2-amino-6-({[3-(3-methyldiazirin-3-yl)propoxy]carbonyl}amino)hexanoic acid
    • 2231405-65-3
    • SCHEMBL20704819
    • Inchi: 1S/C12H22N4O4/c1-12(15-16-12)6-4-8-20-11(19)14-7-3-2-5-9(13)10(17)18/h9H,2-8,13H2,1H3,(H,14,19)(H,17,18)/t9-/m0/s1
    • InChI Key: RZJVINTUKBDURT-VIFPVBQESA-N
    • SMILES: C(O)(=O)[C@H](CCCCNC(OCCCC1(C)N=N1)=O)N

Computed Properties

  • Exact Mass: 286.16410520g/mol
  • Monoisotopic Mass: 286.16410520g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 11
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 126Ų

DiAzK Pricemore >>

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